Raltegravir β-D-Glucuronide
Raltegravir β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
952654-62-5
VCID:
VC0024103
InChI:
InChI=1S/C26H29FN6O11/c1-10-31-32-21(42-10)20(38)30-26(2,3)25-29-13(19(37)28-9-11-5-7-12(27)8-6-11)17(22(39)33(25)4)43-24-16(36)14(34)15(35)18(44-24)23(40)41/h5-8,14-16,18,24,34-36H,9H2,1-4H3,(H,28,37)(H,30,38)(H,40,41)/t14-,15-,16+,18-,24+/m0/s1
SMILES:
CC1=NN=C(O1)C(=O)NC(C)(C)C2=NC(=C(C(=O)N2C)OC3C(C(C(C(O3)C(=O)O)O)O)O)C(=O)NCC4=CC=C(C=C4)F
Molecular Formula:
C₂₆H₂₉FN₆O₁₁
Molecular Weight:
620.54
Raltegravir β-D-Glucuronide
CAS No.: 952654-62-5
Reference Standards
VCID: VC0024103
Molecular Formula: C₂₆H₂₉FN₆O₁₁
Molecular Weight: 620.54
| CAS No. | 952654-62-5 |
|---|---|
| Product Name | Raltegravir β-D-Glucuronide |
| Molecular Formula | C₂₆H₂₉FN₆O₁₁ |
| Molecular Weight | 620.54 |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[4-[(4-fluorophenyl)methylcarbamoyl]-1-methyl-2-[2-[(5-methyl-1,3,4-oxadiazole-2-carbonyl)amino]propan-2-yl]-6-oxopyrimidin-5-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C26H29FN6O11/c1-10-31-32-21(42-10)20(38)30-26(2,3)25-29-13(19(37)28-9-11-5-7-12(27)8-6-11)17(22(39)33(25)4)43-24-16(36)14(34)15(35)18(44-24)23(40)41/h5-8,14-16,18,24,34-36H,9H2,1-4H3,(H,28,37)(H,30,38)(H,40,41)/t14-,15-,16+,18-,24+/m0/s1 |
| SMILES | CC1=NN=C(O1)C(=O)NC(C)(C)C2=NC(=C(C(=O)N2C)OC3C(C(C(C(O3)C(=O)O)O)O)O)C(=O)NCC4=CC=C(C=C4)F |
| Synonyms | 4-[[[(4-Fluorophenyl)methyl]amino]carbonyl]-1,6-dihydro-1-methyl-2-[1-methyl-1-[[(5-methyl-1,3,4-oxadiazol-2-yl)carbonyl]amino]ethyl]-6-oxopyrimidin-5-yl β-D-Glucopyranosiduronic Acid; |
| PubChem Compound | 49849448 |
| Last Modified | Nov 12 2021 |
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